Cas no 2181782-27-2 (N-{1-[(3-fluoro-4-methoxyphenyl)methyl]piperidin-4-yl}methanesulfonamide)

• Product Name: N-{1-[(3-fluoro-4-methoxyphenyl)methyl]piperidin-4-yl}methanesulfonamide
• CAS No: 2181782-27-2
• MF: C₁₄H₂₁FN₂O₃S
• MW: 316.391546010971
• CID: 5308597
• PubChem ID: 133771374
• Update Time: 2025-05-25

N-{1-[(3-fluoro-4-methoxyphenyl)methyl]piperidin-4-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2181782-27-2
• F6802-6580
• N-{1-[(3-fluoro-4-methoxyphenyl)methyl]piperidin-4-yl}methanesulfonamide
• AKOS040878636
• N-[1-[(3-Fluoro-4-methoxyphenyl)methyl]-4-piperidinyl]methanesulfonamide

• Inchi： 1S/C14H21FN2O3S/c1-20-14-4-3-11(9-13(14)15)10-17-7-5-12(6-8-17)16-21(2,18)19/h3-4,9,12,16H,5-8,10H2,1-2H3
• InChI Key： VMVUSINZNUVZFG-UHFFFAOYSA-N
• SMILES： CS(NC1CCN(CC2=CC=C(OC)C(F)=C2)CC1)(=O)=O

Computed Properties

• Exact Mass: 316.12569187g/mol
• Monoisotopic Mass: 316.12569187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 430.9±55.0 °C(Predicted)
• pka: 10.60±0.20(Predicted)

Additional information on N-{1-[(3-fluoro-4-methoxyphenyl)methyl]piperidin-4-yl}methanesulfonamide

N-{1-[(3-Fluoro-4-Methoxyphenyl)Methyl]Piperidin-4-Yl}Methanesulfonamide: A Comprehensive Overview

N-{1-[(3-fluoro-4-methoxyphenyl)methyl]piperidin-4-yl}methanesulfonamide, identified by the CAS registry number 2181782-27-2, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug development, particularly in the design of bioactive molecules. The molecule's structure incorporates a piperidine ring, a methanesulfonamide group, and a substituted phenyl moiety, making it a versatile platform for further functionalization and optimization.

The core of this compound is the piperidine ring, a six-membered cyclic amine that serves as a scaffold for attaching other functional groups. Piperidine derivatives are known for their ability to modulate pharmacokinetic properties such as solubility, permeability, and bioavailability. The substitution pattern on the piperidine ring plays a crucial role in determining the compound's activity and selectivity. In this case, the piperidine ring is substituted at the 4-position with a methanesulfonamide group and at the 1-position with a (3-fluoro-4-methoxyphenyl)methyl group. These substituents contribute to the molecule's unique physicochemical properties and biological activity.

The (3-fluoro-4-methoxyphenyl) group attached to the piperidine ring introduces electronic and steric effects that can influence the compound's interaction with biological targets. Fluorine atoms are known to enhance lipophilicity and improve drug-like properties, while methoxy groups can act as electron-donating substituents, potentially modulating receptor binding. Together, these groups create a balanced environment that may facilitate optimal binding to target proteins or enzymes.

Recent studies have highlighted the importance of sulfonamides in drug discovery due to their ability to act as inhibitors of various enzyme targets. Methanesulfonamide groups, in particular, have been shown to stabilize hydrogen bonds and enhance binding affinity in certain therapeutic contexts. This makes N-{1-[(3-fluoro-4-methoxyphenyl)methyl]piperidin-4-yl}methanesulfonamide an attractive candidate for exploring its potential as an enzyme inhibitor or receptor antagonist.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and functional group transformations. The construction of the piperidine ring typically involves cyclization reactions or ring-closing metathesis techniques. The introduction of the (3-fluoro-4-methoxyphenyl)methyl group requires careful control over regioselectivity to ensure proper substitution patterns on both the phenyl ring and the piperidine scaffold.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide critical insights into its molecular structure, purity, and stability under different conditions. High-performance liquid chromatography (HPLC) can be employed for quantification purposes during both synthesis and quality control phases.

The biological evaluation of N-{1-[(3-fluoro-4-methoxyphenyl)methyl]piperidin-4-yl}methanesulfonamide has revealed promising activity in preclinical models. For instance, studies have demonstrated its potential as an inhibitor of kinases or proteases involved in disease pathways such as cancer or inflammation. Its ability to modulate these targets suggests that it could serve as a lead compound for developing novel therapeutic agents.

Moreover, computational modeling techniques such as molecular docking and pharmacophore modeling have been instrumental in understanding the compound's interaction with biological targets at an atomic level. These studies provide valuable information about key residues involved in binding and guide further optimization efforts to improve potency and selectivity.

In conclusion, N-{1-[(3-fluoro-4-methoxyphenyl)methyl]piperidin-4-yl}methanesulfonamide represents a sophisticated chemical entity with significant potential in drug discovery and development. Its unique structure combines features that enhance its pharmacokinetic properties and biological activity, making it a valuable tool for researchers in academia and industry alike.